Cas no 81655-42-7 (Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester)

• Product Name: Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester
• CAS No: 81655-42-7
• MF: C₅₇H₁₀₈O₆
• MW: 889.463839530945
• CID: 4509811
• PubChem ID: 156589017
• Update Time: 2025-05-19

Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester
• 1-Arachidoyl-2-Oleoyl-3-Palmitoyl-rac-glycerol
• PD124688
• eicosanoic acid 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester
• YWKYRFUPKVVPAH-WCTVFOPTSA-N
• 81655-42-7
• TG 16:0_18:1_20:0
• [3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] icosanoate

• Inchi： 1S/C57H108O6/c1-4-7-10-13-16-19-22-25-27-28-30-32-35-38-41-44-47-50-56(59)62-53-54(52-61-55(58)49-46-43-40-37-34-31-24-21-18-15-12-9-6-3)63-57(60)51-48-45-42-39-36-33-29-26-23-20-17-14-11-8-5-2/h26,29,54H,4-25,27-28,30-53H2,1-3H3/b29-26-
• InChI Key： YWKYRFUPKVVPAH-WCTVFOPTSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 888.81459116g/mol
• Monoisotopic Mass: 888.81459116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 63
• Rotatable Bond Count: 55
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 24.3
• Topological Polar Surface Area: 78.9Ų

Additional information on Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester

Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester and CAS No. 81655-42-7: A Comprehensive Overview

Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester, is a complex lipid derivative with significant implications in the field of pharmaceutical and biochemical research. This compound, identified by the CAS number 81655-42-7, has garnered attention due to its unique structural properties and potential applications in drug development and molecular biology.

The molecular structure of Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester consists of a long hydrocarbon chain with multiple functional groups that contribute to its reactivity and biological activity. Specifically, the presence of hydroxyl and ester groups allows for diverse interactions with biological targets, making it a promising candidate for various therapeutic applications.

Recent research has highlighted the potential of this compound in modulating cellular signaling pathways. Studies have demonstrated that it can interact with membrane receptors and enzymes, leading to alterations in lipid metabolism and inflammation responses. These findings are particularly relevant in the context of chronic diseases such as diabetes, atherosclerosis, and autoimmune disorders, where lipid dysregulation plays a critical role.

One of the most intriguing aspects of Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester is its ability to influence the activity of nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). PPARs are transcription factors that regulate genes involved in lipid homeostasis, glucose metabolism, and inflammation. By modulating PPAR activity, this compound may offer a novel approach to treating metabolic syndromes and related complications.

In addition to its role in lipid metabolism, Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester has shown promise in anti-inflammatory applications. Preclinical studies have indicated that it can reduce pro-inflammatory cytokine production and enhance the resolution of inflammation. This effect is attributed to its interaction with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are key mediators of inflammatory responses.

The synthesis of Eicosanoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester involves a series of complex organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are essential for ensuring the compound's suitability for further biological evaluation.

From a pharmacological perspective, the pharmacokinetic properties of Eicosanoic acid, 3-(81655427), 3-(hexadecanoyloxy)-2-dioxypropylester are crucial for its therapeutic efficacy. Studies have shown that it exhibits good solubility in both aqueous and organic solvents, facilitating its formulation into various dosage forms. Additionally, its metabolic stability suggests that it can be effectively delivered to target tissues without rapid degradation.

The potential applications of this compound extend beyond drug development. Researchers are exploring its use in regenerative medicine and tissue engineering due to its ability to promote cell proliferation and differentiation. By enhancing the growth of stem cells and progenitor cells, it may contribute to the development of novel therapeutic strategies for tissue repair and regeneration.

In conclusion, Eicosanoic acid, 3-(hexadecanoyloxy)-2-dioxypropylester, identified by CAS number 81655427, is a multifaceted compound with significant potential in pharmaceutical and biochemical research. Its unique structural features and biological activities make it a valuable tool for studying lipid metabolism, inflammation, and cellular signaling pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies for various diseases.